Cas no 1514176-82-9 (methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate)

• Product Name: methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate
• CAS No: 1514176-82-9
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• CID: 5654982
• PubChem ID: 83741455
• Update Time: 2025-10-28

methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(2-chlorophenyl)methyl]piperidine-4-carboxylate
• 1514176-82-9
• EN300-27729353
• methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate

• Inchi： 1S/C14H18ClNO2/c1-18-13(17)14(6-8-16-9-7-14)10-11-4-2-3-5-12(11)15/h2-5,16H,6-10H2,1H3
• InChI Key： HZTZHJUKAHGIHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1(C(=O)OC)CCNCC1

Computed Properties

• Exact Mass: 267.1026065g/mol
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate

Introduction to Methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate (CAS No. 1514176-82-9)

Methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate, with the chemical formula C₁₄H₁₆ClNO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its complex molecular structure, which includes a piperidine ring and a chlorophenyl substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1514176-82-9 provides a unique identifier for this compound, ensuring precise classification and recognition within scientific literature and databases. This numerical code is essential for researchers and chemists who need to reference or procure this substance accurately.

In recent years, the study of piperidine derivatives has gained considerable attention due to their diverse pharmacological properties. Piperidine scaffolds are frequently found in drugs targeting central nervous system disorders, such as antipsychotics and antidepressants. The methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate molecule, in particular, has shown promise in preclinical studies as a potential precursor for novel therapeutic agents.

The 2-chlorophenyl moiety in the molecule introduces a chlorine atom into the aromatic ring, which can influence the electronic properties and reactivity of the compound. This substitution pattern is common in pharmaceutical intermediates, as it can enhance binding affinity to biological targets. The methylpiperidine-4-carboxylate part of the name indicates the presence of a carboxylate group at the fourth position of the piperidine ring, which can serve as a site for further functionalization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate. These methods allow researchers to predict binding interactions with target proteins, thereby accelerating the drug discovery process. The integration of machine learning algorithms has further refined these predictions, making it possible to identify lead compounds with higher precision.

One of the most exciting applications of this compound is in the development of new antipsychotic medications. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems involved in psychiatric disorders. The methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate structure resembles several known antipsychotics, suggesting that it may exhibit similar effects but with potentially improved pharmacokinetic profiles.

In addition to its potential in psychiatry, this compound has also been explored for its anti-inflammatory properties. Studies have indicated that certain piperidine derivatives can inhibit inflammatory pathways by interacting with specific enzymes and receptors. The chlorophenyl group may play a crucial role in modulating these interactions, making methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate a promising candidate for further investigation.

The synthesis of methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate involves multi-step organic reactions, typically starting from readily available precursors. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent applications.

Quality control and analytical techniques are critical when working with compounds like methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to confirm identity and purity. These analytical methods provide detailed structural information and ensure that the compound meets stringent pharmaceutical standards.

The pharmacological activity of methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate is influenced by various factors, including solubility, metabolic stability, and binding affinity. Researchers often modify these properties through structural optimization to enhance therapeutic efficacy while minimizing side effects. Computational modeling aids in predicting how changes in the molecular structure will affect its biological activity.

Future research directions may focus on exploring new synthetic routes to improve scalability and cost-effectiveness. Additionally, investigating the compound's interactions with other biological targets could uncover additional therapeutic potentials beyond its current scope. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, methyl 4-(2-chlorophenyl)methylpiperidine-4-carboxylate (CAS No. 1514176-82-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable asset in drug development efforts aimed at treating neurological and inflammatory disorders. Continued research and innovation will likely expand its applications and solidify its role in modern medicine.